Cas no 2877673-13-5 (N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide)

• Product Name: N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide
• CAS No: 2877673-13-5
• MF: C₁₆H₂₇N₃O₂
• MW: 293.404484033585
• CID: 5330579
• PubChem ID: 165434411
• Update Time: 2025-06-27

N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2877673-13-5
• AKOS040866611
• N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide
• F6753-0407
• N-[1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-3-piperidinyl]-2,2-dimethylpropanamide

• Inchi： 1S/C16H27N3O2/c1-11-14(12(2)21-18-11)10-19-8-6-7-13(9-19)17-15(20)16(3,4)5/h13H,6-10H2,1-5H3,(H,17,20)
• InChI Key： BRACDAVWLHDWJD-UHFFFAOYSA-N
• SMILES： C(NC1CCCN(CC2=C(C)ON=C2C)C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.21032711g/mol
• Monoisotopic Mass: 293.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.0±45.0 °C(Predicted)
• pka: 15.85±0.20(Predicted)

Additional information on N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide

Professional Introduction to N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide (CAS No. 2877673-13-5)

N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2877673-13-5, represents a testament to the ongoing innovation in the design and development of molecular entities aimed at addressing complex biological targets. The structural framework of this amide derivative incorporates a piperidine moiety linked to an oxazole ring, both of which are known for their diverse pharmacological properties and potential applications in medicinal chemistry.

The oxazole component, particularly the 3,5-dimethyl derivative, introduces unique steric and electronic characteristics that can modulate the compound's interactions with biological receptors. This modification is crucial in fine-tuning the pharmacokinetic and pharmacodynamic profiles of the molecule. The piperidine ring, on the other hand, is a common pharmacophore in many drugs due to its ability to form stable hydrogen bonds and its favorable solubility profile. The combination of these two heterocyclic systems in N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide suggests a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of oxazole and piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The specific modification of the oxazole ring with dimethyl groups enhances its metabolic stability and bioavailability, making it an attractive scaffold for drug development. Additionally, the amide linkage in the molecule provides a site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities.

The synthesis of N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-3-yl}-2,2-dimethylpropanamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the oxazole ring typically involves cyclization reactions using appropriate precursors under controlled conditions. Subsequent modifications to introduce the piperidine moiety and the dimethylpropanamide group require careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this compound efficiently.

The pharmacological evaluation of N-{1-[(3,5-dimethyl-1,2-oxazol-4-yll)methyl]piperidin-3-yll}-2,2-dimethylopanamide has been a subject of intense research interest. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in disease pathways. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a valuable tool for understanding disease mechanisms and developing new treatments. Furthermore, its structural features suggest that it may exhibit low toxicity profiles when compared to existing therapeutics.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its therapeutic efficacy. By modifying various functional groups within its structure, researchers can explore new chemical spaces and identify novel analogs with improved pharmacological properties. For instance, replacing or altering the amide group could lead to compounds with enhanced solubility or prolonged half-life. Similarly, modifications to the piperidine ring could fine-tune receptor binding affinities and selectivity.

The role of computational chemistry and molecular modeling has been pivotal in guiding the design and optimization of N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pip
-3-yl}-2,2-dimeth

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